Cas no 2248405-96-9 (4-Cyclopropyl-1,3-thiazole-2-sulfonamide)

• Product Name: 4-Cyclopropyl-1,3-thiazole-2-sulfonamide
• CAS No: 2248405-96-9
• MF: C₆H₈N₂O₂S₂
• MW: 204.269918441772
• CID: 6085390
• PubChem ID: 137935383
• Update Time: 2025-05-17

4-Cyclopropyl-1,3-thiazole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropyl-1,3-thiazole-2-sulfonamide
• EN300-3931453
• 2248405-96-9

• Inchi： 1S/C6H8N2O2S2/c7-12(9,10)6-8-5(3-11-6)4-1-2-4/h3-4H,1-2H2,(H2,7,9,10)
• InChI Key： FZCDXCAQXAJTBM-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)C1CC1)S(N)(=O)=O

Computed Properties

• Exact Mass: 204.00271985g/mol
• Monoisotopic Mass: 204.00271985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 110Ų

Additional information on 4-Cyclopropyl-1,3-thiazole-2-sulfonamide

Introduction to 4-Cyclopropyl-1,3-thiazole-2-sulfonamide (CAS No: 2248405-96-9)

4-Cyclopropyl-1,3-thiazole-2-sulfonamide, identified by the chemical identifier CAS No: 2248405-96-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural properties and potential biological activities. The presence of a cyclopropyl group and a sulfonamide moiety in the 1,3-thiazole core suggests a promising scaffold for further chemical modifications and biological evaluations.

The 1,3-thiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Its sulfur and nitrogen atoms provide multiple sites for hydrogen bonding and interactions with biological targets. The introduction of a cyclopropyl substituent at the 4-position introduces steric hindrance, which can modulate the compound's binding affinity and selectivity. The sulfonamide group at the 2-position further enhances the compound's potential for interaction with biological receptors, making it a versatile candidate for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the sulfonamide moiety can engage in hydrogen bonding with polar residues in protein targets, while the cyclopropyl group can occupy hydrophobic pockets. This dual interaction profile makes 4-Cyclopropyl-1,3-thiazole-2-sulfonamide an attractive candidate for developing inhibitors or modulators of various enzymatic and receptor-mediated pathways.

In the context of current pharmaceutical research, sulfonamides have been extensively explored due to their broad spectrum of biological activities. They serve as key components in antibiotics, diuretics, and anti-inflammatory agents. The structural motif of 4-Cyclopropyl-1,3-thiazole-2-sulfonamide aligns well with these established pharmacological frameworks, suggesting potential applications in therapeutic areas such as immunomodulation, anti-infective therapy, and even oncology.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of readily available starting materials allows for rapid derivatization and optimization efforts. Researchers have leveraged this flexibility to generate libraries of analogs, each with distinct physicochemical properties and biological profiles. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development.

The role of computational methods in designing novel sulfonamides cannot be overstated. Advanced algorithms can predict metabolic stability, pharmacokinetic properties, and toxicological profiles with remarkable accuracy. These predictions guide experimental design, reducing the time and resources required to bring a drug candidate from discovery to clinical trials. For instance, virtual screening has been used to identify binding interactions between 4-Cyclopropyl-1,3-thiazole-2-sulfonamide and target proteins such as kinases and transcription factors.

Experimental validation of computational predictions has yielded encouraging results. In vitro assays have demonstrated that derivatives of this scaffold exhibit inhibitory activity against several disease-relevant targets. Notably, some analogs have shown promise in preclinical models of inflammation and infection. These findings underscore the importance of integrating computational chemistry with experimental biology to accelerate drug discovery efforts.

The development of novel therapeutic agents often involves overcoming challenges related to solubility, bioavailability, and adverse effects. The sulfonamide group in 4-Cyclopropyl-1,3-thiazole-2-sulfonamide can be modified to improve solubility while maintaining biological activity. For example, replacing hydrogen atoms with fluorine or chlorine atoms can enhance lipophilicity without compromising efficacy. Such modifications are guided by structure-activity relationship (SAR) studies aimed at optimizing pharmacokinetic profiles.

Recent publications highlight the growing interest in thiazole-based sulfonamides as antiviral agents. The unique electronic properties of thiazole rings contribute to their ability to disrupt viral replication cycles by inhibiting essential enzymes or interfering with host-virus interactions. Studies suggest that compounds like 4-Cyclopropyl-1,3-thiazole-2-sulfonamide may exhibit broad-spectrum antiviral activity against both RNA and DNA viruses.

The intersection of organic synthesis and medicinal chemistry has led to innovative approaches for generating complex molecular architectures. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the construction of intricate thiazole derivatives with high precision. These methods allow chemists to explore diverse structural motifs while maintaining functional group compatibility for subsequent biological evaluations.

In conclusion,4-Cyclopropyl-1,3-thiazole-2-sulfonamide (CAS No: 2248405-96-9) represents a promising scaffold for pharmaceutical development. Its unique combination of structural features—namely the cyclopropyl group,1,3-thiazole core,and sulfonamide moiety—makes it an attractive candidate for further exploration. Advances in computational biology,synthetic chemistry,and high-throughput screening continue to drive innovation in this field,offering new opportunities for therapeutic intervention across multiple disease areas.